Cas no 1865041-17-3 (2-6-(dimethylamino)pyridin-3-yl-2-hydroxyacetic acid)

• Product Name: 2-6-(dimethylamino)pyridin-3-yl-2-hydroxyacetic acid
• CAS No: 1865041-17-3
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6006096
• PubChem ID: 130509863
• Update Time: 2025-05-25

2-6-(dimethylamino)pyridin-3-yl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-(dimethylamino)pyridin-3-yl-2-hydroxyacetic acid
• 2-[6-(dimethylamino)pyridin-3-yl]-2-hydroxyacetic acid
• 1865041-17-3
• EN300-1845396

• Inchi： 1S/C9H12N2O3/c1-11(2)7-4-3-6(5-10-7)8(12)9(13)14/h3-5,8,12H,1-2H3,(H,13,14)
• InChI Key： GSXZUIQOPQEPCH-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CN=C(C=C1)N(C)C

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 73.7Ų

Additional information on 2-6-(dimethylamino)pyridin-3-yl-2-hydroxyacetic acid

Comprehensive Overview of 2-6-(dimethylamino)pyridin-3-yl-2-hydroxyacetic acid (CAS No. 1865041-17-3)

The compound 2-6-(dimethylamino)pyridin-3-yl-2-hydroxyacetic acid (CAS No. 1865041-17-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine ring substituted with a dimethylamino group and a hydroxyacetic acid moiety, makes it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a building block for small-molecule inhibitors and bioconjugates, aligning with the growing demand for targeted therapies and precision medicine.

In recent years, the scientific community has explored the role of 2-6-(dimethylamino)pyridin-3-yl-2-hydroxyacetic acid in modulating enzyme activity and protein-protein interactions. Its hydrogen-bonding capabilities and electron-donating properties contribute to its utility in designing high-affinity ligands. This aligns with current trends in computational chemistry and AI-driven drug design, where researchers leverage molecular docking and QSAR modeling to optimize such compounds for specific biological targets.

The synthesis of CAS No. 1865041-17-3 often involves multi-step organic reactions, including aryl coupling and hydroxylation processes. Its purity and stability are critical for reproducible results, making analytical techniques like HPLC and NMR spectroscopy indispensable. As the pharmaceutical industry shifts toward green chemistry, efforts to optimize the synthesis of this compound using catalytic methods or biocatalysis have become a focal point.

From a commercial perspective, 2-6-(dimethylamino)pyridin-3-yl-2-hydroxyacetic acid is increasingly sought after by contract research organizations (CROs) and academic laboratories. Its applications span cancer research, neurodegenerative disease studies, and antibiotic development, reflecting broader trends in personalized healthcare. Frequently searched questions include: "What is the solubility of CAS 1865041-17-3?", "How to store 2-6-(dimethylamino)pyridin-3-yl-2-hydroxyacetic acid?", and "Is this compound suitable for peptide conjugation?"—highlighting its diverse utility.

In conclusion, CAS No. 1865041-17-3 represents a promising scaffold in modern medicinal chemistry. Its integration into high-throughput screening platforms and combinatorial libraries underscores its relevance in addressing unmet medical needs. As research progresses, this compound may play a pivotal role in advancing next-generation therapeutics, particularly in areas like immuno-oncology and infectious diseases.